N-[1-{[(4-methoxyphenyl)amino]carbonyl}-2-(2-thienyl)vinyl]-2-furamide

• IUPAC Name: N-[(E)-3-(4-methoxyanilino)-3-oxo-1-thiophen-2-ylprop-1-en-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C19H16N2O4S/c1-24-14-8-6-13(7-9-14)20-18(22)16(12-15-4-3-11-26-15)21-19(23)17-5-2-10-25-17/h2-12H,1H3,(H,20,22)(H,21,23)/b16-12+
• InChI Key: QVLIBGMZHYJGQI-FOWTUZBSSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C(=CC2=CC=CS2)NC(=O)C3=CC=CO3
• Isomeric SMILES: COC1=CC=C(C=C1)NC(=O)/C(=C\C2=CC=CS2)/NC(=O)C3=CC=CO3
• Molecular Formula: C19H16N2O4S
• Molecular Weight: 368.4 g/mol

Description

N-[1-{[(4-methoxyphenyl)amino]carbonyl}-2-(2-thienyl)vinyl]-2-furamide, commonly known as MTCF, is a chemical compound with potential applications in scientific research. MTCF belongs to the class of furan-based compounds and is known for its unique chemical properties.

Mechanism of Action

The mechanism of action of MTCF is not fully understood. However, it is believed to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. MTCF has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine in the brain. This suggests that MTCF may have potential applications in the treatment of neurodegenerative diseases.
Biochemical and Physiological Effects:
MTCF has been shown to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the activity of acetylcholinesterase, as well as the activity of several enzymes involved in the biosynthesis of cholesterol. MTCF has also been shown to reduce the levels of reactive oxygen species in cells, which may contribute to its anticancer properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using MTCF in lab experiments is its unique chemical properties, which make it a useful tool for studying various biological processes. However, one of the limitations of using MTCF is its low solubility in water, which may make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on MTCF. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential use in the development of new anticancer drugs. Further research is needed to fully understand the mechanism of action of MTCF and its potential applications in scientific research.

Synthesis Methods

MTCF can be synthesized using the following method. First, 4-methoxybenzene-1,2-diamine is reacted with thienylacetic acid to obtain 4-methoxy-N-(2-thienylacetyl)aniline. This compound is then reacted with furan-2-carboxylic acid to obtain MTCF. The overall yield of this reaction is approximately 30%.

Scientific Research Applications

MTCF has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to exhibit anticancer properties by inhibiting the growth of cancer cells. MTCF has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.